Cas no 2229581-28-4 (tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229581-28-4
• MF: C₁₃H₁₆Cl₂N₂O₃
• MW: 319.183741569519
• CID: 6593356
• PubChem ID: 165776988
• Update Time: 2025-05-20

tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate
• 2229581-28-4
• EN300-1883290
• tert-butyl N-[1-(3,5-dichloropyridin-2-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C13H16Cl2N2O3/c1-13(2,3)20-12(19)17(4)10(7-18)11-9(15)5-8(14)6-16-11/h5-7,10H,1-4H3
• InChI Key： DVIADTBDLNWHBK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C(C=O)N(C)C(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 318.0537978g/mol
• Monoisotopic Mass: 318.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate

Introduction to tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229581-28-4)

tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229581-28-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a valuable candidate for the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and potential applications in drug discovery.

The chemical structure of tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate is composed of a tert-butyl group, a carbamate functional group, and a substituted pyridine ring. The presence of the 3,5-dichloropyridin-2-yl moiety imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The tert-butyl group provides additional stability and solubility characteristics, making the compound suitable for various pharmaceutical applications.

The synthesis of tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate involves several well-defined steps. One common approach is to start with the corresponding pyridine derivative and undergo a series of reactions including nucleophilic substitution, esterification, and carbamate formation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is crucial for its potential use in large-scale drug development.

In terms of biological properties, tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate has shown promising activity in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory effects on certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. These findings suggest that the compound could be further optimized to develop more effective therapeutic agents.

The pharmacological profile of tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate has also been extensively studied. Preclinical data indicate that it possesses favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes are essential for ensuring that the compound can be effectively delivered to target tissues and exert its intended therapeutic effects without causing significant side effects.

In addition to its direct biological activities, tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate has been explored as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand its binding interactions with target proteins. These studies have provided valuable insights into the structure-function relationships of the compound and have guided the rational design of more potent analogs.

The potential applications of tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate in drug discovery are diverse. Its ability to modulate specific biological pathways makes it a promising candidate for the development of drugs targeting various diseases. For example, it has shown potential in the treatment of neurodegenerative disorders by modulating key signaling pathways involved in neuronal survival and function. Additionally, its anti-inflammatory properties could be harnessed for the development of new therapies for conditions such as rheumatoid arthritis and multiple sclerosis.

To further advance the development of tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. This includes modifying functional groups to improve binding affinity to target proteins and reducing off-target effects. Collaborative efforts between medicinal chemists and biologists are essential for achieving these goals and bringing this promising compound closer to clinical application.

In conclusion, tert-butyl N-1-(3,5-dichloropyridin-2-yl)-2-oxoethyl-N-methylcarbamate (CAS No. 2229581-28-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents. Continued research into this compound will likely yield important insights and advancements in drug discovery.